Magnesium alcoholates as precursors for magnesia
Journal of Materials Chemistry Pub Date: DOI: 10.1039/JM9950500589
Abstract
The synthesis, structural aspects and thermal behaviour of six different magnesium alcoholates are reported. The magnesium oxides obtained by decomposition of the alkoxides show different particle morphologies, as shown by scanning electron microscopy. The mechanism of the thermal decomposition of magnesium methanolate was studied in detail. The substance decomposed in three steps at 90, 330–350 and 360–400 °C. Two intermediates were characterized by elementary analysis (C, H) and IR spectroscopy.
Recommended Literature
- [1] High triplet energy electron transport side-chain polystyrenes containing dimesitylboron and tetraphenylsilane for solution processed OLEDs†
- [2] A bistren cryptand with a remote thioether function: Cu(ii) complexation in solution and on the surface of gold nanostars†
- [3] An ovarian spheroid based tumor model that represents vascularized tumors and enables the investigation of nanomedicine therapeutics†
- [4] t-Butyl phosphorus compounds: a correction
- [5] European analytical column 8. Working party on analytical chemistry WPAC/FECS
- [6] Inside front cover
- [7] Inside front cover
- [8] Notices to correspondents
- [9] Synthesis and functionalization of 3-bromo-2-(2-chlorovinyl)benzothiophenes as molecular tools†
- [10] Triad prototropic systems. Part III. The effect of substituents on the mobility of the azomethine system
